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Compound of Interest

Compound Name: NT160

Cat. No.: B12404300 Get Quote

Introduction
NT160 is a highly potent and selective inhibitor of class IIa histone deacetylases (HDACs),

demonstrating significant inhibitory activity against HDAC4, HDAC5, HDAC7, and HDAC9.[1]

Its application in research, particularly in the context of central nervous system diseases, is of

growing interest.[1][2] These application notes provide a detailed protocol for the preparation

and use of NT160 in a cell culture setting, designed for researchers, scientists, and

professionals in drug development.

Mechanism of Action
NT160 exerts its biological effects by inhibiting the enzymatic activity of class IIa HDACs.

These enzymes play a crucial role in regulating gene expression by removing acetyl groups

from histone and non-histone proteins. By inhibiting these HDACs, NT160 can modulate

transcription and influence various cellular processes. The potent and selective nature of

NT160 makes it a valuable tool for studying the specific roles of class IIa HDACs in health and

disease.

Quantitative Data Summary
The following tables summarize the key quantitative data for NT160.

Table 1: Inhibitory Activity of NT160
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Target IC₅₀

HDAC4 0.08 nM

HDAC5 1.2 nM

HDAC7 1.0 nM

HDAC9 0.9 nM

Overall Class IIa HDACs 46 nM

Data sourced from MedchemExpress.[1]

Table 2: Stock Solution Storage Recommendations

Storage Temperature Shelf Life

-20°C 1 month

-80°C 6 months

Data sourced from MedchemExpress.[1]

Experimental Protocols
Protocol 1: Preparation of NT160 Stock Solution for Cell
Culture
This protocol describes the preparation of a 10 mM stock solution of NT160 in Dimethyl

Sulfoxide (DMSO), a common solvent for cell culture applications.

Materials:

NT160 powder

Anhydrous DMSO, cell culture grade

Sterile microcentrifuge tubes
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Pipettes and sterile filter tips

Procedure:

Determine the required mass of NT160: The molecular weight of NT160 is required to

calculate the mass needed for a 10 mM stock solution. Note: As the molecular weight was

not explicitly found in the provided search results, users should refer to the manufacturer's

product sheet for this value.

Aliquot NT160 Powder: In a sterile environment (e.g., a laminar flow hood), carefully weigh

the calculated amount of NT160 powder and transfer it to a sterile microcentrifuge tube.

Dissolve in DMSO: Add the appropriate volume of anhydrous DMSO to the NT160 powder to

achieve a final concentration of 10 mM.

Ensure Complete Dissolution: Vortex the solution thoroughly until the NT160 powder is

completely dissolved. Gentle warming in a 37°C water bath can aid dissolution if necessary.

Sterilization (Optional): If required, the stock solution can be sterilized by passing it through a

0.22 µm syringe filter into a new sterile tube.

Aliquoting and Storage: Aliquot the stock solution into smaller, single-use volumes to avoid

repeated freeze-thaw cycles.[1] Store the aliquots at -20°C for short-term storage (up to 1

month) or at -80°C for long-term storage (up to 6 months).[1]

Protocol 2: Application of NT160 to Cell Culture
This protocol provides a general guideline for treating cultured cells with the prepared NT160
stock solution.

Materials:

Cultured cells in appropriate vessels (e.g., flasks, plates)

Complete cell culture medium

NT160 stock solution (10 mM in DMSO)
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Pipettes and sterile filter tips

Procedure:

Cell Seeding: Seed the cells at the desired density in culture vessels and allow them to

adhere and stabilize overnight, or as per the specific cell line protocol.

Preparation of Working Solution: On the day of treatment, thaw an aliquot of the NT160 stock

solution. Prepare a series of dilutions of the stock solution in complete cell culture medium to

achieve the desired final concentrations for your experiment. Note: It is crucial to perform a

dose-response experiment to determine the optimal working concentration for your specific

cell line and experimental conditions.

Vehicle Control: Prepare a vehicle control by adding the same volume of DMSO (without

NT160) to the culture medium as used for the highest concentration of NT160. This is

essential to account for any effects of the solvent on the cells.

Cell Treatment: Remove the existing medium from the cells and replace it with the medium

containing the desired concentrations of NT160 or the vehicle control.

Incubation: Incubate the cells for the desired experimental duration under standard culture

conditions (e.g., 37°C, 5% CO₂).

Downstream Analysis: Following incubation, the cells can be harvested and processed for

various downstream analyses, such as viability assays, gene expression analysis, or protein

analysis.

Visualizations
NT160 Solution Preparation and Application Workflow

Stock Solution Preparation Cell Culture Application

NT160 Powder Dissolve in DMSO
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Click to download full resolution via product page

Caption: Workflow for preparing and applying NT160 in cell culture.

Proposed Mechanism of Action of NT160
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Caption: NT160 inhibits Class IIa HDACs, preventing deacetylation.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. medchemexpress.com [medchemexpress.com]

2. pubs.acs.org [pubs.acs.org]

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 6 Tech Support

https://www.benchchem.com/product/b12404300?utm_src=pdf-body-img
https://www.benchchem.com/product/b12404300?utm_src=pdf-body
https://www.benchchem.com/product/b12404300?utm_src=pdf-body
https://www.benchchem.com/product/b12404300?utm_src=pdf-body-img
https://www.benchchem.com/product/b12404300?utm_src=pdf-body
https://www.benchchem.com/product/b12404300?utm_src=pdf-custom-synthesis
https://www.medchemexpress.com/nt160.html
https://pubs.acs.org/doi/10.1021/acs.jmedchem.2c02064
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12404300?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


To cite this document: BenchChem. [Application Notes and Protocols: NT160 Solution for
Cell Culture]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b12404300#how-to-prepare-an-nt160-solution-for-cell-
culture]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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